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Compound of Interest

Compound Name: Levopropranolol hydrochloride

Cat. No.: B119597 Get Quote

This guide provides a focused examination of the molecular formula and weight of

Levopropranolol hydrochloride, a compound of significant interest in pharmaceutical

research and development. The following sections detail these core physicochemical

properties.

While comprehensive experimental protocols for techniques such as mass spectrometry or

elemental analysis would be employed for the de novo determination of a compound's

molecular formula and weight, such detailed procedures are beyond the scope of this

document, which focuses on the established and verified data for Levopropranolol
hydrochloride. Similarly, as this guide centers on the fundamental molecular properties of the

compound, diagrams of signaling pathways are not applicable.

Physicochemical Data
The molecular characteristics of Levopropranolol and its hydrochloride salt are summarized in

the table below.

Compound Molecular Formula Molecular Weight ( g/mol )

Levopropranolol C₁₆H₂₁NO₂[1][2] 259.34[1][2]

Levopropranolol Hydrochloride C₁₆H₂₂ClNO₂[3][4] 295.80[3]
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Levopropranolol is the levorotatory isomer of propranolol.[2] The hydrochloride salt is formed

by the reaction of the basic levopropranolol molecule with hydrochloric acid. This results in the

addition of one hydrogen and one chlorine atom, leading to the molecular formula and weight

presented for Levopropranolol hydrochloride.[3]

Composition of Levopropranolol Hydrochloride
The relationship between Levopropranolol, hydrochloric acid, and the resulting salt,

Levopropranolol hydrochloride, can be visualized as a straightforward chemical

combination.

Levopropranolol
(C16H21NO2)

Levopropranolol Hydrochloride
(C16H22ClNO2)

Hydrochloric Acid
(HCl)

Click to download full resolution via product page

Formation of Levopropranolol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Levopropranolol Hydrochloride: A Technical Overview of
its Molecular Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119597#levopropranolol-hydrochloride-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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